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Introduction
Ceftazidime is a third-generation, broad-spectrum β-lactam cephalosporin antibiotic.[1][2] Its

primary mechanism of action involves the inhibition of bacterial cell wall synthesis by binding to

penicillin-binding proteins (PBPs), which are essential for the synthesis of peptidoglycan.[3][4]

[5] This disruption leads to a weakened cell wall and subsequent cell lysis, making it a potent

bactericidal agent, particularly against Gram-negative bacteria, including Pseudomonas

aeruginosa.[2][4][5] In a research context, ceftazidime is frequently used in antimicrobial

susceptibility testing, studies of bacterial resistance mechanisms, and as a selection agent.

Proper preparation and storage of stock solutions are critical to ensure its stability and efficacy

in experimental assays.

Mechanism of Action
Ceftazidime exerts its bactericidal effect by acylating and thereby inactivating penicillin-binding

proteins (PBPs). This action blocks the final transpeptidation step of peptidoglycan synthesis, a

critical component of the bacterial cell wall.[3][4] The inhibition of PBP-3 in Gram-negative

bacteria is particularly crucial as it is essential for septum formation during cell division.[4] The

unique chemical structure of ceftazidime, featuring a complex moiety on the imino side chain,

provides enhanced stability against hydrolysis by many β-lactamase enzymes produced by

Gram-negative bacteria.[2]
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Caption: Mechanism of action of Ceftazidime.

Data Presentation
Table 1: Solubility of Ceftazidime (Hydrate)

Solvent Approximate Solubility Reference

Water
30.77 mg/mL (with sonication

and warming)
[6]

PBS (pH 7.2) ~5 mg/mL [7]

DMSO
Sparingly soluble (~0.2

mg/mL)
[1][7]

Ethanol
Sparingly soluble (~0.2

mg/mL)
[1][7]

Note: For biological experiments, aqueous solutions are recommended. Organic solvents are

generally not ideal for initial stock preparation due to low solubility.[7]

Table 2: Stability and Storage of Ceftazidime Solutions
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Solvent/Dilu
ent

Concentrati
on

Storage
Temp.

Duration Stability Reference

Sterile Water
100-200

mg/mL
-20°C

Up to 3

months

Stable (>90%

potency)
[8][9]

Sterile Water
100-200

mg/mL
4°C

96 hours (4

days)

Stable (>90%

potency)
[9][10]

Sterile Water
100-200

mg/mL
21-23°C (RT) 8 hours

Stable (>90%

potency)
[9][10]

Aqueous

Buffer
Not specified -80°C 6 months Stable

Aqueous

Buffer
Not specified -20°C

1 month

(protect from

light)

Stable

PBS (pH 7.2) ~5 mg/mL Room Temp.

Not

recommende

d for > 1 day

Unstable [7]

Note: "Stable" is generally defined as retaining >90% of the initial concentration.[9][11] It is

strongly recommended to prepare fresh solutions or use aliquots stored at -20°C or -80°C to

avoid degradation from freeze-thaw cycles.

Experimental Protocols
Protocol 1: Preparation of a 100 mg/mL Ceftazidime Stock Solution in Sterile Water

This protocol describes the preparation of a high-concentration primary stock solution. This

stock can then be diluted to working concentrations in appropriate cell culture media or buffers.

Materials:

Ceftazidime (hydrate) powder (e.g., pentahydrate)

Sterile, nuclease-free water
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Sterile conical tubes (e.g., 15 mL or 50 mL)

Sterile microcentrifuge tubes (1.5 mL) for aliquoting

Calibrated analytical balance and weigh paper/boat

Vortex mixer

Sterile syringe filters (0.22 µm pore size)

Procedure:

Preparation: In a sterile environment (e.g., a laminar flow hood), bring the ceftazidime

powder to room temperature before opening the container to prevent condensation.

Weighing: Accurately weigh the desired amount of ceftazidime powder. For example, to

prepare 10 mL of a 100 mg/mL solution, weigh 1000 mg (1 g) of ceftazidime.

Dissolution:

Transfer the weighed powder into a sterile conical tube.

Add a portion of the sterile water (e.g., 7-8 mL for a final volume of 10 mL). When

dissolving, carbon dioxide may be released, causing positive pressure to develop.[12]

Vortex the tube vigorously until the powder is completely dissolved. The solution should be

clear and range from light yellow to amber in color.[13] Gentle warming may aid

dissolution.[6]

Volume Adjustment: Add sterile water to reach the final desired volume (e.g., 10 mL). Mix

thoroughly.

Sterilization: To ensure sterility for cell culture applications, filter the stock solution through a

0.22 µm syringe filter into a new sterile conical tube.

Aliquoting: Dispense the sterile stock solution into smaller, single-use volumes (e.g., 100 µL

or 500 µL) in sterile microcentrifuge tubes. This prevents contamination and degradation

from repeated freeze-thaw cycles.
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Storage:

Label all aliquots clearly with the compound name, concentration, and date of preparation.

For long-term storage (up to 3 months), store the aliquots at -20°C.[8][9] For extended

storage (up to 6 months), -80°C is recommended.

For short-term use, solutions can be stored at 4°C for up to 4 days.[9]
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Caption: Workflow for preparing a sterile Ceftazidime stock solution.
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Important Considerations
Purity and Form: Always note the purity and form (e.g., pentahydrate) of the ceftazidime

powder, as this can affect the formula weight and final concentration calculations.[1][7]

pH: The pH of freshly reconstituted solutions typically ranges from 5.0 to 7.5.[13]

Incompatibilities: Ceftazidime solutions can be incompatible with certain other compounds.

For example, it should not be mixed with aminoglycoside solutions, and precipitation can

occur when mixed with vancomycin.[8][13] It is also less stable in Sodium Bicarbonate

Injection.[8][13]

Light Sensitivity: Protect stock solutions from light, especially during long-term storage.[13]

Thawing: When ready to use, thaw frozen aliquots at room temperature or on ice. Once

thawed, they can be stored at room temperature for up to 8 hours or at 4°C for up to 3 days.

[8] Do not refreeze thawed solutions.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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